Cas no 79415-42-2 (Benzonitrile, pentabromo-)

• Product Name: Benzonitrile, pentabromo-
• CAS No: 79415-42-2
• MF: C₇Br₅N
• MW: 497.60159778595
• CID: 532871
• PubChem ID: 12691592
• Update Time: 2025-04-19

Benzonitrile, pentabromo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, pentabromo-
• 2,3,4,5,6-pentabromobenzonitrile
• 79415-42-2
• SCHEMBL10603594
• Pentabromobenzonitrile
• DTXSID10507050

• Inchi： 1S/C7Br5N/c8-3-2(1-13)4(9)6(11)7(12)5(3)10
• InChI Key： VNUFYOSTQUKXTM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C#N)C(=C1Br)Br)Br)Br

Computed Properties

• Exact Mass: 496.59066g/mol
• Monoisotopic Mass: 492.59476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 23.8Ų